Cas no 2172459-14-0 (5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172459-14-0
• MF: C₉H₁₃F₃N₄OS
• MW: 282.285930395126
• CID: 5567708
• PubChem ID: 165596325
• Update Time: 2025-07-16

5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2172459-14-0
• EN300-1596814
• 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C9H13F3N4OS/c1-4(17-3)7-6(8(13)18)14-15-16(7)5(2)9(10,11)12/h4-5H,1-3H3,(H2,13,18)
• InChI Key： SFJMQFVFGLYCHZ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(C)OC)N(C(C)C(F)(F)F)N=N1)N

Computed Properties

• Exact Mass: 282.07621671g/mol
• Monoisotopic Mass: 282.07621671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Additional information on 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172459-14-0)

5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 2172459-14-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including a triazole ring, a thioamide moiety, and fluoroalkyl substituents, makes this molecule a subject of intense research interest for its potential applications in drug discovery and development.

The structural composition of 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is meticulously designed to optimize its interaction with biological targets. The triazole ring is a well-known pharmacophore that has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. Additionally, the thioamide group introduces a polar and nucleophilic character to the molecule, which can be crucial for modulating its pharmacological effects. The fluoroalkyl substituent at the 1-position not only contributes to the lipophilicity of the compound but also influences its metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, triazole derivatives have emerged as particularly valuable due to their ability to modulate various biological pathways. For instance, studies have shown that triazole-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide may contribute to its ability to interact with specific enzymes or receptors involved in these pathways.

The thioamide moiety in this compound is particularly noteworthy as it can serve as a versatile handle for further chemical modifications. Thioamides are known to participate in various biochemical reactions, including nucleophilic additions and condensation reactions, which can be exploited in synthetic chemistry to generate more complex derivatives. This flexibility makes 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide a promising scaffold for designing novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Molecular docking studies have been particularly useful in understanding how 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide interacts with target proteins. These studies suggest that the compound may bind to enzymes or receptors involved in inflammatory processes or cancer cell proliferation. The presence of fluoroalkyl groups has been shown to enhance binding affinity by improving hydrophobic interactions with the target site.

The synthesis of 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoroalkyl group is particularly challenging due to the sensitivity of fluorine-containing compounds to various reaction conditions. However， recent developments in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater ease than ever before.

From a medicinal chemistry perspective， 5-( methoxyethyl ) - 5 - ( 3 , 3 , 3 - trifluoroprop - 2 - yl ) - 4 - thi ocarb oxam ide ) ( CAS No . 2172459 - 14 - 0 ) holds significant promise as a lead compound for further development. Its unique structural features provide multiple opportunities for optimization through structure-based drug design approaches. By leveraging computational tools and synthetic methodologies， researchers can fine-tune the properties of this molecule to enhance its pharmacological profile.

The potential applications of this compound extend beyond traditional therapeutic areas。 For example， its ability to modulate biological pathways may make it useful in developing treatments for neurological disorders or metabolic diseases. Additionally， the thioamide group could be exploited for prodrug design， where it can be converted into an active form inside the body through enzymatic or chemical cleavage.

In conclusion， 5-( meth oxy ethyl ) - 5 - ( 3 , 3 , 3 - trif luoro prop - 2 - yl ) - 4 - thi ocarbox amide ( CAS No . 2172459 - 14 - 0 ) is a fascinating compound with diverse potential applications in pharmaceutical chemistry and medicinal biology。 Its unique structural features， including the triazole ring、 thioamide moiety ， and fluoroalkyl substituents ， make it an attractive scaffold for drug discovery efforts。 As research continues to uncover new biological targets and synthetic methodologies， this molecule is likely to play an important role in the development of novel therapeutics for various diseases.